Cas no 2158278-16-9 ((1r,4r)-4-(bromomethyl)cyclohexan-1-amine)

(1r,4r)-4-(Bromomethyl)cyclohexan-1-amine is a chiral cyclohexane derivative featuring both a bromomethyl group and an amine functionality at the 1- and 4-positions, respectively. Its rigid cyclohexane backbone and stereospecific (1r,4r) configuration make it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active compounds or chiral ligands. The bromomethyl group offers reactivity for nucleophilic substitution, enabling further functionalization, while the amine moiety allows for coupling or derivatization. This compound is useful in asymmetric synthesis, medicinal chemistry, and materials science due to its structural versatility and potential for stereocontrol. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

(1r,4r)-4-(bromomethyl)cyclohexan-1-amine structure

2158278-16-9 structure

Product Name:(1r,4r)-4-(bromomethyl)cyclohexan-1-amine

CAS No:2158278-16-9

MF:C₇H₁₄BrN

MW:192.096761226654

CID:5639450

PubChem ID:130538244

Update Time:2025-06-06

(1r,4r)-4-(bromomethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2158278-16-9
- trans-4-(Bromomethyl)cyclohexanamine
- EN300-28271810
- (1r,4r)-4-(bromomethyl)cyclohexan-1-amine
- SCHEMBL19639973
- Cyclohexanamine, 4-(bromomethyl)-, trans-
- Inchi： 1S/C7H14BrN/c8-5-6-1-3-7(9)4-2-6/h6-7H,1-5,9H2/t6-,7-
- InChI Key： KPHQOISFLAQXGX-LJGSYFOKSA-N
- SMILES： [C@@H]1(N)CC[C@@H](CBr)CC1

Computed Properties

Exact Mass: 191.03096g/mol
Monoisotopic Mass: 191.03096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 77
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.295±0.06 g/cm3(Predicted)
Boiling Point: 230.2±13.0 °C(Predicted)
pka: 10.44±0.70(Predicted)

(1r,4r)-4-(bromomethyl)cyclohexan-1-amine Pricemore >>

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Enamine	EN300-28271810-1g	(1r,4r)-4-(bromomethyl)cyclohexan-1-amine	2158278-16-9		1g	$1272.0	2023-09-09
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